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Compound of Interest

Compound Name: Carbonyl fluoride

Cat. No.: B1217172 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling carbonyl fluoride (COF₂), a colorless, pungent, and highly toxic gas.

Adherence to these protocols is critical to mitigate the severe health risks associated with its

use.

Immediate Safety and Personal Protective Equipment
(PPE)
Carbonyl fluoride is fatal if inhaled and can cause severe skin and eye burns.[1][2] It reacts

with water to form hydrofluoric acid, a corrosive and toxic substance.[2][3] Therefore, stringent

adherence to PPE protocols is mandatory.

Required Personal Protective Equipment:
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PPE Category Specifications

Respiratory Protection

A full-face respirator with a cartridge appropriate

for acid gases and fluorides is recommended.[1]

Respirator use must comply with a

comprehensive respiratory protection program,

including fit testing and training. In cases of

inadequate ventilation, a self-contained

breathing apparatus (SCBA) may be necessary.

[1][4]

Hand Protection

Nitrile or chloroprene gloves are suggested for

handling.[3] Always inspect gloves for integrity

before use and employ proper glove removal

techniques to prevent skin contact.[3] For

potential contact with liquid carbonyl fluoride,

cold-insulating gloves are required to prevent

frostbite.[4][5]

Eye and Face Protection

ANSI-approved safety goggles or a full-face

shield used in combination with a respirator is

required to protect against gas, vapor, and

potential splashes.[3][4][6]

Protective Clothing

A flame-resistant lab coat, buttoned to its full

length, must be worn.[3] Full-length pants and

closed-toe shoes are mandatory.[3] For

emergencies or significant spill response, a gas-

tight chemical protection suit is necessary.[4][6]

Exposure Limits:
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Organization
Time-Weighted Average
(TWA)

Short-Term Exposure Limit
(STEL)

ACGIH 2 ppm (8 hours) 5 ppm (15 minutes)

NIOSH 2 ppm (10 hours) 5 ppm (15 minutes)

OSHA PEL 1989 2 ppm (8 hours) 5 ppm (15 minutes)

Data sourced from Airgas Safety Data Sheet.[1]

Operational Plan for Safe Handling
All work with carbonyl fluoride must be conducted within a certified ducted fume hood.[3] An

eyewash station and safety shower must be readily accessible.[3]

Step-by-Step Handling Procedure:

Preparation:

Ensure all necessary PPE is available, inspected, and properly donned.

Verify the functionality of the fume hood, eyewash station, and safety shower.

Secure the carbonyl fluoride gas cylinder in an upright position.[3]

Prepare all necessary equipment and reagents within the fume hood to minimize

movement and potential for exposure.

During the Procedure:

Continuously monitor the work area for any signs of a leak.

Use a backflow preventative device in the piping.[1]

Handle the cylinder and associated equipment with care to prevent physical damage.[1]

Keep the container tightly closed when not in use.[6]
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Post-Procedure:

Close the cylinder valve after each use and when empty.[1]

Decontaminate all equipment and work surfaces with soap and water.[3]

Properly dispose of all contaminated materials as hazardous waste.[3]

Remove PPE following proper doffing procedures to avoid cross-contamination.

Wash hands and forearms thoroughly after handling.[1]

Emergency Response and First Aid
In the event of an exposure or spill, immediate and decisive action is critical.

First Aid Measures:

Inhalation: Immediately move the affected person to fresh air and keep them in a

comfortable, half-upright position for breathing.[1][4][6] If breathing is difficult or has stopped,

provide artificial respiration or oxygen.[3] Seek immediate medical attention.[1] Symptoms

such as pulmonary edema may be delayed.[2][4]

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes.[3] Remove all contaminated clothing.[3] For frostbite, rinse with plenty of water

but do not remove frozen clothing.[4][5] In all cases of skin contact, seek immediate medical

attention.[1]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3][5] Remove contact lenses if present and

easy to do so.[1] Continue rinsing during transport to the hospital.[3]

Ingestion: Do NOT induce vomiting.[1] If the person is conscious and alert, rinse their mouth

with water.[3] Seek immediate medical attention.[1]

Disposal Plan
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All carbonyl fluoride waste and contaminated materials are considered hazardous waste and

must be disposed of in accordance with local, regional, and national regulations.[1][3]

Used Carbonyl Fluoride: Dispose of as hazardous waste.[3]

Contaminated Disposables: Items such as gloves, bench paper, and pipette tips that have

come into contact with carbonyl fluoride must be collected in a designated, sealed

hazardous waste container.

Decontamination Solutions: Aqueous solutions used for decontamination should be collected

and disposed of as hazardous waste.

Empty Cylinders: Empty cylinders retain product residue and can be hazardous.[1] Follow

the supplier's instructions for returning empty cylinders.

Do not discharge any carbonyl fluoride waste to the sewer system.[6][7]

Visual Workflow Guides
To further enhance safety and procedural clarity, the following diagrams illustrate key decision-

making and response workflows.
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Start: Task Involves
Carbonyl Fluoride

Is the work conducted in a
certified ducted fume hood?

Is ventilation adequate to maintain
exposure below limits?

Yes

STOP WORK
Consult with Safety Officer

No

Standard PPE Required:
- Full-face respirator (acid gas/fluoride cartridges)

- Nitrile or chloroprene gloves
- ANSI-approved safety goggles

- Flame-resistant lab coat
- Full-length pants, closed-toe shoes

Yes

Upgrade to Self-Contained
Breathing Apparatus (SCBA)

No

Is there a potential for
contact with liquid COF₂?

Add Cold-Insulating Gloves
and Face Shield

Yes

Proceed with Task

No

Click to download full resolution via product page

Caption: PPE Selection Workflow for Carbonyl Fluoride Handling.
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Exposure Event Occurs

Evacuate Immediate Area
Alert Others

Move Victim to Fresh Air
(if safe to do so)

Call Emergency Services

Administer First Aid
(Based on exposure type)

Inhalation:
- Keep victim at rest in half-upright position

- Provide oxygen/artificial respiration if needed

Inhalation

Skin Contact:
- Flush with water for 15+ mins

- Remove contaminated clothing
- For frostbite, do NOT remove frozen clothing

Skin

Eye Contact:
- Flush with water for 15+ mins

- Remove contact lenses if possible

Eye

Seek Immediate Medical Attention

Report Incident to Safety Officer

Click to download full resolution via product page

Caption: Emergency Response Workflow for Carbonyl Fluoride Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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